Cas no 2008938-59-6 (benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate)

• Product Name: benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate
• CAS No: 2008938-59-6
• MF: C₁₄H₁₉NO₅S
• MW: 313.369363069534
• CID: 6136534
• PubChem ID: 165467399
• Update Time: 2025-10-28

benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2008938-59-6
• benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate
• EN300-795835

• Inchi： 1S/C14H19NO5S/c1-21(18,19)9-5-8-13(16)10-15-14(17)20-11-12-6-3-2-4-7-12/h2-4,6-7H,5,8-11H2,1H3,(H,15,17)
• InChI Key： PMPWTBOGRUHMHL-UHFFFAOYSA-N
• SMILES： S(C)(CCCC(CNC(=O)OCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 313.09839388g/mol
• Monoisotopic Mass: 313.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.9Ų

Additional information on benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate

Benzyl N-(5-Methanesulfonyl-2-Oxopentyl)Carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate (CAS No. 2008938-59-6) stands out as a significant molecule with diverse applications. This compound, characterized by its unique structure, has garnered attention in both academic and industrial settings due to its potential in drug development and material science. The molecule's structure, comprising a benzyl group, a methanesulfonyl moiety, and a carbamate functional group, makes it a versatile building block for various chemical reactions.

Recent advancements in synthetic chemistry have enabled the precise synthesis of benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate, leveraging innovative methodologies such as catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its commercial applications. The incorporation of the methanesulfonyl group imparts unique electronic properties to the molecule, making it an ideal candidate for exploring its reactivity in various chemical transformations.

The physical and chemical properties of benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents and thermal stability have been evaluated to determine its suitability for use in pharmaceutical formulations and polymer materials. These studies highlight the compound's potential as a stabilizing agent or a precursor in advanced materials.

In terms of biological activity, recent research has focused on the interaction of benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate with enzymes and proteins. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzyme pathways, making it a promising lead compound for drug discovery. Collaborative efforts between chemists and biologists are ongoing to explore its therapeutic potential further.

The environmental impact of benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate is another area of interest, particularly in light of increasing concerns about chemical sustainability. Studies are being conducted to assess its biodegradability and toxicity levels, ensuring that its use aligns with eco-friendly practices. This focus on environmental compatibility underscores the importance of responsible chemical innovation in modern times.

In conclusion, benzyl N-(5-methanesulfonyl-2-oxopentyl)carbamate (CAS No. 2008938-59-6) represents a multifaceted compound with vast potential across various fields. Its structural complexity, coupled with recent research advancements, positions it as a key player in both academic research and industrial applications. As our understanding of this compound deepens, it is anticipated that new opportunities for its utilization will emerge, contributing to scientific progress and technological innovation.